Cas no 112930-90-2 (2-bromo-5-(dimethoxymethyl)thiophene)
112930-90-2 structure
Product Name:2-bromo-5-(dimethoxymethyl)thiophene
CAS No:112930-90-2
MF:C7H9BrO2S
MW:237.114160299301
CID:1200935
PubChem ID:18355480
Update Time:2025-04-20
2-bromo-5-(dimethoxymethyl)thiophene Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-5-(dimethoxymethyl)thiophene
- thiophene, 2-bromo-5-(dimethoxymethyl)-
- LogP
- DTXSID90593052
- 112930-90-2
- SCHEMBL6789364
-
- Inchi: 1S/C7H9BrO2S/c1-9-7(10-2)5-3-4-6(8)11-5/h3-4,7H,1-2H3
- InChI Key: ZTGJLQZRBVUNPS-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(OC)OC)S1
Computed Properties
- Exact Mass: 235.95067
- Monoisotopic Mass: 235.95066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 46.7Ų
Experimental Properties
- PSA: 18.46
2-bromo-5-(dimethoxymethyl)thiophene Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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